5-(1-methyl-1H-imidazol-2-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(1-methylimidazol-2-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C6H7N5S/c1-11-3-2-8-4(11)5-9-10-6(7)12-5/h2-3H,1H3,(H2,7,10)
• InChI Key: YXNPTJYRWDNXLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2=NN=C(S2)N
• Molecular Formula: C6H7N5S
• Molecular Weight: 181.22 g/mol
• CAS RN: 25306-10-9

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

The molecular structure of imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Therapeutic Potential

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Anti-Tubercular Activity

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Synthesis of Functional Molecules

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Solar Cells and Optical Applications

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Antimicrobial and Larvicidal Activities

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Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Safety and Hazards

Imidazole compounds can cause skin irritation and serious eye irritation. They may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of these compounds.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. Future challenges include the development of methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring.